molecular formula C10H8F2O3 B8375582 3,3-difluoro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde

3,3-difluoro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde

Cat. No.: B8375582
M. Wt: 214.16 g/mol
InChI Key: UETUYTJHERMBKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-difluoro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde is a useful research compound. Its molecular formula is C10H8F2O3 and its molecular weight is 214.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8F2O3

Molecular Weight

214.16 g/mol

IUPAC Name

3,3-difluoro-2,4-dihydro-1,5-benzodioxepine-7-carbaldehyde

InChI

InChI=1S/C10H8F2O3/c11-10(12)5-14-8-2-1-7(4-13)3-9(8)15-6-10/h1-4H,5-6H2

InChI Key

UETUYTJHERMBKY-UHFFFAOYSA-N

Canonical SMILES

C1C(COC2=C(O1)C=CC(=C2)C=O)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2 g of 3,5-dihydroxybenzaldehyde, 6 g of 2,2-difluoropropane-1,3-diyl bis(trifluoromethanesulfonate) and 12 g of cesium carbonate in 100 mL of anhydrous acetonitrile was heated under nitrogen to 50° C. overnight. The mixture was allowed to cool, then filtered and concentrated under reduced pressure. The residue was partitioned between 250 mL of ethyl acetate and 100 mL of saturated sodium carbonate then dried over magnesium sulfate and concentrated under reduced pressure. Purification by flash chromatography (0-25% ethyl acetate in hexanes) gave the product as colorless oil. MS (m+1)=215.1; 1H NMR (400 MHz, CDCl3) 9.85 (s, 1H), 7.6 (m, 2H), 7.1 (d, 1H), 4.48 (m, 4H).
Quantity
2 g
Type
reactant
Reaction Step One
Name
2,2-difluoropropane-1,3-diyl bis(trifluoromethanesulfonate)
Quantity
6 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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